Cas no 2805-15-4 (Ethanol,2,2,2-trifluoro-, 1-(dihydrogen phosphate))

• Product name: Ethanol,2,2,2-trifluoro-, 1-(dihydrogen phosphate)
• CAS No: 2805-15-4
• MF: C₂H₄O₄F₃P
• MW: 180.01976
• CID: 263858
• PubChem ID: 151044

Ethanol,2,2,2-trifluoro-, 1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2,2-trifluoro-, 1-(dihydrogen phosphate)
• Ethanol, 2,2,2-trifluoro-, dihydrogen phosphate
• 2,2,2-trifluoroethyl dihydrogen phosphate
• 2805-15-4
• 2,2,2-Trifluoroethyl phosphate
• MFCD30719584
• SY299052
• DTXSID90182329
• SCHEMBL1978140

• Inchi： InChI=1S/C2H4F3O4P/c3-2(4,5)1-9-10(6,7)8/h1H2,(H2,6,7,8)
• InChI Key： DRVMZMGCPWFDBI-UHFFFAOYSA-N
• SMILES： FC(COP(=O)(O)O)(F)F

Computed Properties

• Exact Mass: 179.97992
• Monoisotopic Mass: 179.97993009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76